4-methyl-2-(1H-pyrrol-1-yl)-N-(1-(5,6,7,8-tetrahydrocinnolin-3-yl)piperidin-4-yl)thiazole-5-carboxamide

• IUPAC Name: 4-methyl-2-pyrrol-1-yl-N-[1-(5,6,7,8-tetrahydrocinnolin-3-yl)piperidin-4-yl]-1,3-thiazole-5-carboxamide
• InChI: InChI=1S/C22H26N6OS/c1-15-20(30-22(23-15)28-10-4-5-11-28)21(29)24-17-8-12-27(13-9-17)19-14-16-6-2-3-7-18(16)25-26-19/h4-5,10-11,14,17H,2-3,6-9,12-13H2,1H3,(H,24,29)
• InChI Key: GOWHIANCHNFJEJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC(=N1)N2C=CC=C2)C(=O)NC3CCN(CC3)C4=NN=C5CCCCC5=C4
• Molecular Formula: C22H26N6OS
• Molecular Weight: 422.5 g/mol

Description

4-methyl-2-(1H-pyrrol-1-yl)-N-(1-(5,6,7,8-tetrahydrocinnolin-3-yl)piperidin-4-yl)thiazole-5-carboxamide is a useful research compound. Its molecular formula is C22H26N6OS and its molecular weight is 422.55. The purity is usually 95%.
BenchChem offers high-quality 4-methyl-2-(1H-pyrrol-1-yl)-N-(1-(5,6,7,8-tetrahydrocinnolin-3-yl)piperidin-4-yl)thiazole-5-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 4-methyl-2-(1H-pyrrol-1-yl)-N-(1-(5,6,7,8-tetrahydrocinnolin-3-yl)piperidin-4-yl)thiazole-5-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Biological Activity

• Antimicrobial Agents : A series of thiazolidinone derivatives with antimicrobial activity against various bacteria and fungi were synthesized, illustrating the potential of thiazole-based compounds in developing new antimicrobials (Patel et al., 2012).
• Antituberculosis and Anti-inflammatory Agents : Compounds featuring the thiazole moiety have been studied for their potential in treating tuberculosis and for their anti-inflammatory properties, indicating the relevance of thiazole derivatives in medicinal chemistry and drug development (Rukachaisirikul et al., 2004).

Enzyme Inhibition

• Mycobacterium tuberculosis GyrB Inhibitors : Thiazole-aminopiperidine hybrids have been identified as inhibitors of the Mycobacterium tuberculosis GyrB ATPase, highlighting the potential application of such compounds in tuberculosis treatment (Jeankumar et al., 2013).

Synthesis and Chemical Reactions

• Novel Syntheses of Heterocyclic Compounds : Research into the synthesis of novel heterocyclic compounds, such as pyrazolo[3,4-d]pyrimidines and thiazolopyrimidines, demonstrates the chemical versatility and potential of thiazole and related compounds for creating diverse molecular structures with potential biological activities (Rahmouni et al., 2016).